![molecular formula C12H12ClN3O2 B3867293 N-allyl-2-[2-(2-chlorobenzylidene)hydrazino]-2-oxoacetamide](/img/structure/B3867293.png)
N-allyl-2-[2-(2-chlorobenzylidene)hydrazino]-2-oxoacetamide
Overview
Description
N-allyl-2-[2-(2-chlorobenzylidene)hydrazino]-2-oxoacetamide, also known as CBA-NH2, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in drug development.
Scientific Research Applications
N-allyl-2-[2-(2-chlorobenzylidene)hydrazino]-2-oxoacetamide has been found to have potential applications in drug development, specifically in the treatment of cancer. Studies have shown that N-allyl-2-[2-(2-chlorobenzylidene)hydrazino]-2-oxoacetamide exhibits anti-cancer activity by inducing apoptosis, inhibiting cell proliferation, and disrupting the cell cycle. Additionally, N-allyl-2-[2-(2-chlorobenzylidene)hydrazino]-2-oxoacetamide has been found to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases.
Mechanism of Action
The mechanism of action of N-allyl-2-[2-(2-chlorobenzylidene)hydrazino]-2-oxoacetamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cell growth and proliferation. Studies have shown that N-allyl-2-[2-(2-chlorobenzylidene)hydrazino]-2-oxoacetamide can inhibit the Akt/mTOR pathway, which is involved in the regulation of cell growth and survival. N-allyl-2-[2-(2-chlorobenzylidene)hydrazino]-2-oxoacetamide has also been found to inhibit the NF-κB pathway, which is involved in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects:
N-allyl-2-[2-(2-chlorobenzylidene)hydrazino]-2-oxoacetamide has been found to have various biochemical and physiological effects. Studies have shown that N-allyl-2-[2-(2-chlorobenzylidene)hydrazino]-2-oxoacetamide can induce apoptosis in cancer cells, inhibit cell proliferation, and disrupt the cell cycle. Additionally, N-allyl-2-[2-(2-chlorobenzylidene)hydrazino]-2-oxoacetamide has been found to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-allyl-2-[2-(2-chlorobenzylidene)hydrazino]-2-oxoacetamide in lab experiments is its potential as a novel anti-cancer agent. Additionally, N-allyl-2-[2-(2-chlorobenzylidene)hydrazino]-2-oxoacetamide has been found to have anti-inflammatory properties, which may be useful in the study of inflammatory diseases. However, one limitation of using N-allyl-2-[2-(2-chlorobenzylidene)hydrazino]-2-oxoacetamide in lab experiments is its potential toxicity, as studies have shown that N-allyl-2-[2-(2-chlorobenzylidene)hydrazino]-2-oxoacetamide can induce apoptosis in normal cells as well as cancer cells.
Future Directions
There are several future directions for the study of N-allyl-2-[2-(2-chlorobenzylidene)hydrazino]-2-oxoacetamide. One area of research could focus on the development of more potent and selective analogs of N-allyl-2-[2-(2-chlorobenzylidene)hydrazino]-2-oxoacetamide for use as anti-cancer agents. Additionally, further studies could investigate the potential of N-allyl-2-[2-(2-chlorobenzylidene)hydrazino]-2-oxoacetamide in the treatment of inflammatory diseases. Finally, studies could investigate the potential toxicity of N-allyl-2-[2-(2-chlorobenzylidene)hydrazino]-2-oxoacetamide and develop strategies to minimize its toxicity while maintaining its anti-cancer and anti-inflammatory properties.
Conclusion:
In conclusion, N-allyl-2-[2-(2-chlorobenzylidene)hydrazino]-2-oxoacetamide is a chemical compound that has gained attention in the field of scientific research due to its potential applications in drug development. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of N-allyl-2-[2-(2-chlorobenzylidene)hydrazino]-2-oxoacetamide have been discussed in this paper. While further research is needed, N-allyl-2-[2-(2-chlorobenzylidene)hydrazino]-2-oxoacetamide shows promise as a novel anti-cancer agent and may have potential applications in the treatment of inflammatory diseases.
properties
IUPAC Name |
N'-[(E)-(2-chlorophenyl)methylideneamino]-N-prop-2-enyloxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12ClN3O2/c1-2-7-14-11(17)12(18)16-15-8-9-5-3-4-6-10(9)13/h2-6,8H,1,7H2,(H,14,17)(H,16,18)/b15-8+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALYQUPSDQNYFPE-OVCLIPMQSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=O)C(=O)NN=CC1=CC=CC=C1Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C=CCNC(=O)C(=O)N/N=C/C1=CC=CC=C1Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12ClN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.69 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-[(E)-(2-chlorophenyl)methylideneamino]-N-prop-2-enyloxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.